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Compound of Interest

Compound Name: Aminocaproic Nitrilotriacetic Acid

Cat. No.: B561669

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Aminocaproic Nitrilotriacetic Acid (AC-NTA), a metal-chelating agent used in various
research and development applications.[1] Adherence to these procedures is critical for
ensuring laboratory safety and environmental protection.

l. Immediate Safety Precautions and Handling

Before beginning any disposal-related activities, ensure you are in a well-ventilated area and
are wearing appropriate personal protective equipment (PPE).[2]

Required Personal Protective Equipment (PPE):

» Eye Protection: Tightly fitting safety goggles with side-shields.[2]

o Hand Protection: Chemical-impermeable gloves that have been inspected prior to use.[2]
» Body Protection: Fire/flame resistant and impervious clothing.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator is necessary.[2]

Handling Precautions:
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Avoid contact with skin and eyes.[2]

Prevent the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Handle in accordance with good industrial hygiene and safety practices.[2]

In the event of a spill, prevent further leakage if it is safe to do so. Do not allow the chemical to
enter drains, and avoid discharge into the environment.[2]

Il. Step-by-Step Disposal Procedure

The primary recommended method for the disposal of Aminocaproic Nitrilotriacetic Acid is
through a licensed chemical destruction facility.

Collection:

o Collect waste Aminocaproic Nitrilotriacetic Acid in a suitable, closed, and properly
labeled container.[2]

Storage:
o Store the sealed container in a dry, cool, and well-ventilated place.[2]

o Keep it separate from incompatible materials and foodstuff containers.[2]

Arrangement for Disposal:
o Contact a licensed chemical waste disposal company to arrange for pickup and disposal.
o The material can be disposed of through controlled incineration with flue gas scrubbing.[2]

Container Decontamination:

o Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.benchchem.com/product/b561669?utm_src=pdf-body
https://www.benchchem.com/product/b561669?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.targetmol.com/attachment/sds/326573180116271156/TYD-01058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Alternatively, puncture the packaging to render it unusable for other purposes and then
dispose of it in a sanitary landfill.[2]

Important Considerations:
e Do not discharge Aminocaproic Nitrilotriacetic Acid into sewer systems.[2]
» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

» All disposal activities must be in accordance with appropriate local, regional, and national
laws and regulations.[2]

lll. Chemical and Physical Properties

The following table summarizes key quantitative data for Aminocaproic Nitrilotriacetic Acid.

Property Value

CAS Number 1043881-31-7
Molecular Formula C16H29N307
Molecular Weight 375.42 g/mol
Purity >97%

Data sourced from Santa Cruz Biotechnology, Inc.[1]

IV. Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Aminocaproic
Nitrilotriacetic Acid.
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Start: Have Aminocaproic
Nitrilotriacetic Acid for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in a
Sealed & Labeled Container

Step 3: Store in a Cool,

Dry, Well-Ventilated Area

Step 4: Contact Licensed
Chemical Waste Disposal Service

Step 5: Arrange for Professional
Transport and Disposal

Disposal Method:
Controlled Incineration

Step 6: Decontaminate or

Dispose of Empty Container

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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